Cas no 62306-06-3 (Benzamide, 4-(ethylamino)-3-nitro-)

Benzamide, 4-(ethylamino)-3-nitro- structure
62306-06-3 structure
Product Name:Benzamide, 4-(ethylamino)-3-nitro-
CAS No:62306-06-3
MF:C9H11N3O3
MW:209.201941728592
CID:450010
PubChem ID:3708922
Update Time:2025-04-19

Benzamide, 4-(ethylamino)-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-(ethylamino)-3-nitro-
    • 4-(ethylamino)-3-nitrobenzamide
    • JJDONAVASZMYRM-UHFFFAOYSA-N
    • DTXSID90395336
    • 62306-06-3
    • AKOS008922737
    • 3-nitro-4-(N-ethylamino)-benzamide
    • 4-ETHYLAMINO-3-NITROBENZAMIDE
    • SCHEMBL5674224
    • Inchi: 1S/C9H11N3O3/c1-2-11-7-4-3-6(9(10)13)5-8(7)12(14)15/h3-5,11H,2H2,1H3,(H2,10,13)
    • InChI Key: JJDONAVASZMYRM-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C(N)=O)C=CC=1NCC)=O

Computed Properties

  • Exact Mass: 209.08013
  • Monoisotopic Mass: 209.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 98.26
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